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Compound of Interest

Compound Name: 1-Chloro-4-ethylbenzene

Cat. No.: B1585538

CAS Number: 622-98-0

This technical guide provides a comprehensive overview of 1-Chloro-4-ethylbenzene, a key
aromatic intermediate. It is intended for researchers, scientists, and professionals in the fields
of organic synthesis, materials science, and drug development. This document details its
physicochemical properties, synthesis, analytical characterization, applications, and safety
protocols.

Physicochemical Properties

1-Chloro-4-ethylbenzene is a colorless liquid with a characteristic aromatic odor.[1] It is an
important building block in organic chemistry, valued for the reactivity endowed by its chloro
and ethyl functional groups. Its key physical and chemical properties are summarized below for
easy reference.
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Property Value Reference(s)
CAS Number 622-98-0 [2][3]
Molecular Formula CsHoCl [2]

Molecular Weight 140.61 g/mol [2][4]
Appearance C.:olc')rless to light yellow clear 1]

liquid

Density 1.03 - 1.045 g/mL at 25 °C [3][4]

Melting Point -63 °C [3]

Boiling Point 180 -185°C [3]

Flash Point 62 °C/143.6 °F [2]

Refractive Index

1.5175

[3]

Sparingly soluble in water;

soluble in organic solvents like

Solubility _ [1]
ether and chlorinated
hydrocarbons.

IUPAC Name 1-chloro-4-ethylbenzene [2]

SMILES CCC1=CC=C(C=C1)CI [2]
InChI=1S/C8H9Cl/c1-2-7-3-5-

InChl [2]
8(9)6-4-7/h3-6H,2H2,1H3
GPOFSFLJOIAMSA-

InChliKey [2]

UHFFFAOYSA-N

Synthesis and Reactivity

The primary industrial synthesis of 1-Chloro-4-ethylbenzene involves the electrophilic
aromatic substitution of a benzene ring.

Synthesis Pathway: Friedel-Crafts Alkylation
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A common and efficient method for synthesizing 1-Chloro-4-ethylbenzene is the Friedel-Crafts
alkylation of chlorobenzene. In this reaction, chlorobenzene is treated with an alkylating agent,
such as chloroethane or ethene, in the presence of a strong Lewis acid catalyst like anhydrous
aluminum chloride (AICI3).[5][6] The reaction preferentially yields the para-substituted product
due to steric hindrance at the ortho positions.

Chiorobenzene Nucleophilic Attack
Reacts with Catalyst
AICIs (Lewis Acid) ----1 Ethene (or Chloroethane)

Electrophilic Aromatic Substitution
- - —_Aromatic Substitution ,, S -4
Carbocation Intermediate S g EEE

Click to download full resolution via product page

Diagram 1: Friedel-Crafts Alkylation Synthesis Pathway.

Experimental Protocol: Friedel-Crafts Alkylation of
Chlorobenzene

This is a generalized laboratory-scale protocol and should be adapted and optimized based on
specific equipment and safety assessments.

o Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a
magnetic stirrer, a reflux condenser with a drying tube (e.g., filled with CaClz), and an
addition funnel.

o Reagent Charging: In an inert atmosphere (e.g., under nitrogen or argon), charge the flask
with anhydrous aluminum chloride (AICls, 1.1 equivalents) and dry chlorobenzene (1.0
equivalent).

e Reaction Initiation: Cool the stirred suspension in an ice bath. Slowly add chloroethane (1.0
equivalent) dropwise from the addition funnel over 30-60 minutes, maintaining the internal
temperature below 10 °C.

o Reaction Progression: After the addition is complete, remove the ice bath and allow the
mixture to warm to room temperature. Stir for 2-4 hours, monitoring the reaction progress by
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thin-layer chromatography (TLC) or gas chromatography (GC).

o Workup: Carefully quench the reaction by slowly pouring the mixture over crushed ice. This
will hydrolyze the aluminum chloride.

o Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with a
suitable organic solvent (e.g., dichloromethane or diethyl ether) (3 x 50 mL).

 Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution,
then with brine. Dry the organic layer over anhydrous magnesium sulfate (MgSOa), filter, and
concentrate the solvent under reduced pressure.

« |solation: Purify the crude product via fractional distillation to isolate 1-Chloro-4-
ethylbenzene.

Analytical Characterization

The structural confirmation and purity assessment of 1-Chloro-4-ethylbenzene are typically
performed using a combination of spectroscopic techniques.
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Technique

Key Spectral Data

Reference(s)

1H NMR

0 ~7.2 ppm (d, 2H, Ar-H), ~7.1
ppm (d, 2H, Ar-H), ~2.6 ppm
(9, 2H, -CHz-), ~1.2 ppm (t,
3H, -CH5)

[71(8]

13C NMR

Aromatic signals in the & 127-
138 ppm range, aliphatic
signals at ~45 ppm (-CHz-) and
~15 ppm (-CHs).

(6]

IR Spectroscopy

C-H stretching (aromatic)
~3000-3100 cm~1, C-H
stretching (aliphatic) ~2850-
2970 cm™1, C=C stretching
(aromatic) ~1400-1600 cm™1,
C-Cl stretching ~1000-1100

cm~L.

[2]19]

Mass Spectrometry (EI)

Molecular ion (M*) peak at m/z
140. A prominent fragment ion
(base peak) at m/z 125 due to
the loss of a methyl group ([M-
15]*). Isotopic pattern for
chlorine (M* and M+2 peaks in

an approximate 3:1 ratio).

[10][11]

Experimental Workflow: Spectroscopic Analysis

The following diagram illustrates a standard workflow for the analytical characterization of a

synthesized batch of 1-Chloro-4-ethylbenzene.
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Diagram 2: General Workflow for Spectroscopic Analysis.

Applications in Research and Development

1-Chloro-4-ethylbenzene is not typically used as an active pharmaceutical ingredient itself but
serves as a crucial intermediate and starting material in the synthesis of more complex
molecules.[1]
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e Pharmaceutical Synthesis: It is a precursor for various pharmaceutical compounds where the
chloro-ethyl-phenyl moiety is a required structural element. The chlorine atom can be readily
displaced or modified through nucleophilic substitution or cross-coupling reactions.

o Agrochemicals: It is used in the synthesis of certain pesticides and herbicides.

» Dyes and Fragrances: The compound serves as a building block in the production of
specialty dyes and fragrance molecules.[1]

» Organic Synthesis: In a research context, it is used as a model substrate for studying
reaction mechanisms, particularly in electrophilic and nucleophilic aromatic substitution
reactions.

Safety and Handling

1-Chloro-4-ethylbenzene is a flammable liquid and is harmful if swallowed.[2] It is also toxic to
aquatic life with long-lasting effects.[1] Proper safety precautions are essential during its
handling and storage.
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Safety Aspect

Recommendation

Reference(s)

GHS Hazard Statements

H226: Flammable liquid and
vapor.H302: Harmful if
swallowed.H411: Toxic to
aquatic life with long lasting

effects.

[2]

Personal Protective Equipment
(PPE)

Safety glasses with side-
shields, chemical-resistant
gloves (e.g., Viton/Butyl),
protective clothing, and a
respirator with an organic
vapor cartridge if ventilation is

inadequate.

[2]

Handling

Handle in a well-ventilated
area or a fume hood. Keep
away from open flames, hot
surfaces, and sources of
ignition. Use non-sparking
tools and take precautionary
measures against static
discharge. Avoid contact with

skin, eyes, and clothing.

[2](12]

Storage

Store in a tightly closed
container in a dry, cool, and
well-ventilated place. Keep
away from heat, sparks, and

flame.

[12]

First Aid (Eyes)

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[2]

First Aid (Skin)

Wash off immediately with

plenty of water for at least 15

[2]
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minutes. Get medical attention

if symptoms occur.

Clean mouth with water and
) ) ) drink plenty of water afterward.
First Aid (Ingestion) _ o
Get medical attention if

symptoms occur.

Remove to fresh air. Get
First Aid (Inhalation) medical attention if symptoms [2]

occur.

Dispose of contents/container

) to an approved waste disposal
Disposal ) )

plant in accordance with local,

state, and federal regulations.

Logical Flow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b1585538?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/1-Chloro-4-ethylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-4-ethylbenzene
https://www.chemsynthesis.com/base/chemical-structure-22175.html
https://www.scbt.com/p/1-chloro-4-ethylbenzene-622-98-0
https://www.quora.com/What-happens-when-chlorobenzene-undergoes-Friese-Crafts-alkylation
https://www.youtube.com/watch?v=RaecZpjqW64
https://www.rsc.org/suppdata/c5/qo/c5qo00064e/c5qo00064e1.pdf
https://www.chemicalbook.com/SpectrumEN_622-98-0_HNMR.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C622980&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C622980&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C622980&Units=SI&Mask=2380
https://www.echemi.com/produce/pr22080115233-1-chloro-4-ethylbenzene.html
https://www.benchchem.com/product/b1585538#1-chloro-4-ethylbenzene-cas-number-622-98-0
https://www.benchchem.com/product/b1585538#1-chloro-4-ethylbenzene-cas-number-622-98-0
https://www.benchchem.com/product/b1585538#1-chloro-4-ethylbenzene-cas-number-622-98-0
https://www.benchchem.com/product/b1585538#1-chloro-4-ethylbenzene-cas-number-622-98-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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